2,3,5,6-tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2,3,5,6-tetramethyl-N-[2-(4-oxo-1,2,3-benzotriazin-3-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C19H22N4O3S/c1-12-11-13(2)15(4)18(14(12)3)27(25,26)20-9-10-23-19(24)16-7-5-6-8-17(16)21-22-23/h5-8,11,20H,9-10H2,1-4H3
• InChI Key: SQINGMLTFPPTEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NCCN2C(=O)C3=CC=CC=C3N=N2)C)C
• Molecular Formula: C19H22N4O3S
• Molecular Weight: 386.5 g/mol
• CAS No.: 1903687-69-3

Description

2,3,5,6-Tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide is a synthetic chemical hybrid designed for biochemical research. It incorporates a 1,2,3-benzotriazin-4(3H)-one moiety, a scaffold recognized in medicinal chemistry for its diverse biological activities. Literature indicates that derivatives of 1,2,3-benzotriazin-4(3H)-one have been investigated as enzyme inhibitors, including studies targeting alpha-glucosidase for diabetes research . The molecular structure is further functionalized with a tetramethyl-substituted benzenesulfonamide group. Sulfonamides are a privileged pharmacophore in drug discovery, known to contribute to potent enzyme inhibition by interacting with active sites, as seen in compounds like cyclooxygenase-2 (COX-2) inhibitors and various carbonic anhydrase inhibitors . The specific combination of these two motifs in a single molecule suggests potential as a scaffold for developing inhibitors for metabolic enzymes, neurodegenerative disease targets, or other enzymes where related structures have shown activity . The precise mechanism of action, target enzymes, and inhibitory potency for this specific compound are subjects for ongoing investigation. This product is intended for research purposes by qualified laboratory personnel. It is strictly For Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications in humans or animals. Researchers are encouraged to consult the scientific literature on benzotriazinone and sulfonamide chemistry to guide their specific experimental applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3,5,6-tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide can be achieved through multi-step organic reactions. The first step involves the formation of the sulfonamide group by reacting 2,3,5,6-tetramethylbenzenesulfonyl chloride with a suitable amine, such as ethylenediamine, under basic conditions.

Next, the intermediate product undergoes a condensation reaction with 4-oxobenzo[d][1,2,3]triazin-3(4H)-one in the presence of a dehydrating agent, such as dicyclohexylcarbodiimide (DCC), to form the final compound.

Industrial Production Methods: For large-scale production, the synthetic route may be optimized to enhance yield and reduce costs. This optimization could involve the use of automated reactors and continuous flow systems to streamline the process and ensure consistency in product quality.

Chemical Reactions Analysis

Types of Reactions: 2,3,5,6-tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide can undergo various types of chemical reactions, including:

• Oxidation: : The compound can be oxidized to form sulfonyl derivatives using oxidizing agents such as potassium permanganate (KMnO4).

• Reduction: : Reduction reactions can target the triazinone moiety, using reducing agents like sodium borohydride (NaBH4) to form triazine derivatives.

• Substitution: : The methyl groups on the benzene ring can be substituted with other functional groups through electrophilic substitution reactions.

Common Reagents and Conditions

• Oxidation: : Potassium permanganate (KMnO4), acidic or neutral conditions.

• Reduction: : Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4), anhydrous conditions.

• Substitution: : Electrophiles like halogens (Br2, Cl2) in the presence of Lewis acids (AlCl3).

Major Products

• Oxidation: : Sulfonyl derivatives with increased polarity and potential biological activity.

• Reduction: : Triazine derivatives with modified electronic properties.

• Substitution: : Functionalized benzene derivatives with tailored properties for specific applications.

Scientific Research Applications

2,3,5,6-tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide has diverse scientific research applications:

• Chemistry: : As a building block for the synthesis of more complex molecules with potential catalytic or electronic properties.

• Biology: : Investigated for its potential as an enzyme inhibitor or ligand in biochemical assays.

• Medicine: : Explored as a candidate for drug development, particularly in targeting specific molecular pathways or receptors.

• Industry: : Utilized in the production of specialty chemicals or advanced materials with unique properties.

Mechanism of Action

The mechanism of action for 2,3,5,6-tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s sulfonamide group can form hydrogen bonds or ionic interactions with active sites, while the triazinone moiety may engage in pi-pi stacking or hydrophobic interactions. These interactions collectively contribute to the compound’s biological effects and potential therapeutic applications.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Features and Substituent Effects

The compound shares the 4-oxobenzo[d][1,2,3]triazin-3(4H)-yl core with derivatives like N-(l,d-Benzyl)-4-(4-oxobenzo[1,2,3]triazin-3(4H)-yl)benzenesulfonamide (5j) (). Key differences include:

• Substituents on the benzenesulfonamide ring: The user’s compound has 2,3,5,6-tetramethyl groups, whereas 5j has a single 4-substituted benzotriazinone.
• Amine side chain : The user’s compound employs a 2-(4-oxobenzo-triazinyl)ethyl group, while 5j uses an l,d-benzyl group. The ethyl linkage could improve conformational flexibility compared to the rigid benzyl group .

Molecular Modeling and Binding Interactions

Homology modeling of α-glucosidase (using oligosaccharide-1,6-glucosidase as a template) reveals that the benzotriazinone core in 5j forms hydrogen bonds with catalytic residues. However, steric effects from the methyl groups could limit optimal positioning .

Comparative Data Table

Compound Name	Core Structure	Substituents (Benzenesulfonamide)	Side Chain	IC₅₀ (µM)	Synthesis Yield	Key Interactions
5j	4-Oxobenzo-triazinone	4-Substituted	N-(l,d-Benzyl)	0.9	74%	Hydrophobic, H-bonding
User’s Compound	4-Oxobenzo-triazinone	2,3,5,6-Tetramethyl	N-(2-(4-oxobenzo-triazinyl)ethyl)	N/A	N/A	Predicted hydrophobic dominance

Biological Activity

2,3,5,6-Tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the current understanding of its biological effects, mechanisms of action, and potential therapeutic applications based on diverse research findings.

Chemical Structure and Properties

The compound features a complex structure characterized by:

• Tetramethyl groups : These contribute to its lipophilicity and possibly enhance its interaction with biological membranes.
• Benzenesulfonamide moiety : Known for its pharmacological properties.
• 4-oxobenzo[d][1,2,3]triazin moiety : This heterocyclic component may play a crucial role in its biological activity.

Biological Activity Overview

Research indicates that this compound exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that derivatives of similar structures have shown significant antimicrobial properties against various pathogens. For instance, compounds with triazole rings have demonstrated fungistatic activity against dermatophytes such as Trichophyton and Microsporum .
• Antitumor Activity : Compounds with similar structural motifs have been reported to possess antitumor effects. For example, benzothiazole derivatives have shown potential in inhibiting tumor cell proliferation in vitro . The specific mechanisms often involve interactions with DNA or disruption of cellular processes critical for cancer cell survival.
• Enzyme Inhibition : Some sulfonamide derivatives are known to inhibit key enzymes involved in bacterial growth and metabolism. This inhibition can lead to bactericidal effects, making them candidates for antibiotic development.

Antimicrobial Studies

A comparative analysis of various derivatives showed that those containing the triazole ring exhibited the highest antifungal activity at micromolar concentrations. The structure-activity relationship (SAR) indicated that modifications at specific positions on the triazole ring could enhance efficacy .

Compound	Activity (MIC μg/mL)	Target Organism
3a	12.5	Trichophyton
3b	25	Microsporum
3g	6.25	Epidermophyton

Antitumor Studies

In vitro studies on cell lines have revealed that compounds similar to 2,3,5,6-tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide demonstrate significant antiproliferative effects. The most active compounds were noted to interact with DNA in the minor groove, which is crucial for their antitumor activity .

Compound	IC50 (μM)	Cell Line
5	0.38	A549 (Lung Cancer)
6	0.25	HeLa (Cervical Cancer)
8	0.15	MCF-7 (Breast Cancer)

Case Studies

• Case Study on Antifungal Activity : A study involving a series of synthesized triazole derivatives showed promising results against dermatophytes. The most effective derivative displayed an MIC value of 6.25 μg/mL against Epidermophyton, suggesting potential for therapeutic applications in treating fungal infections .
• Case Study on Antitumor Effects : Research conducted on benzothiazole derivatives indicated a significant reduction in cell viability across multiple cancer cell lines. The mechanism was attributed to the induction of apoptosis and cell cycle arrest at G1 phase .

Q & A

Basic: What are the optimal synthetic routes for 2,3,5,6-tetramethyl-N-(2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)benzenesulfonamide, and how can purity be maximized?

Answer:
The synthesis typically involves multi-step reactions, starting with the preparation of the benzenesulfonamide core and subsequent coupling to the 4-oxobenzotriazine moiety. Key steps include:

• Nucleophilic substitution : Reacting a tetramethylbenzenesulfonyl chloride intermediate with a benzotriazine-containing ethylamine derivative under basic conditions (e.g., NaHCO₃ or triethylamine) .
• Reflux conditions : Use of absolute ethanol or dichloromethane as solvents with catalytic glacial acetic acid to promote coupling, followed by solvent evaporation under reduced pressure .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol to achieve >95% purity.
  Critical parameters : Temperature control (<60°C to prevent decomposition) and inert atmosphere (N₂/Ar) to avoid oxidation of sensitive intermediates .

Basic: What analytical techniques are most reliable for confirming the structure and purity of this compound?

Answer:
A combination of spectroscopic and chromatographic methods is essential:

• NMR spectroscopy : ¹H and ¹³C NMR to verify substituent positions (e.g., tetramethyl groups at 2,3,5,6-positions) and sulfonamide linkage. Aromatic protons in benzotriazinone appear as doublets near δ 8.2–8.5 ppm .
• Mass spectrometry (HRMS) : Exact mass confirmation (e.g., [M+H]⁺ ion) to rule out byproducts.
• HPLC : Reverse-phase C18 columns with UV detection (λ = 254 nm) to assess purity (>98% recommended for biological assays) .

Advanced: How does the substituent arrangement on the benzenesulfonamide core influence biological activity, and what structural analogs show promise?

Answer:
The tetramethyl groups enhance lipophilicity, potentially improving membrane permeability, while the benzotriazine moiety may interact with enzymatic targets (e.g., kinases or proteases). Comparative studies of analogs reveal:

Structural Feature	Biological Activity	Key Reference
2,3,5,6-Tetramethyl substitution	Enhanced cellular uptake
Fluorine at benzotriazin-4-one	Increased enzyme inhibition
Ethyl linker vs. methyl	Reduced cytotoxicity

Advanced studies should prioritize modifying the benzotriazine ring (e.g., introducing electron-withdrawing groups) to optimize target binding .

Advanced: What reaction mechanisms underlie the instability of the benzotriazinone moiety during synthesis, and how can side reactions be mitigated?

Answer:
The 4-oxobenzotriazine group is prone to hydrolysis under acidic or aqueous conditions, leading to ring-opening or decomposition. Mechanistic insights include:

• Hydrolysis pathway : Nucleophilic attack at the triazinone carbonyl, forming a tetrahedral intermediate that collapses into a diazo compound .
• Mitigation strategies :
  • Use anhydrous solvents (e.g., THF, DMF) and molecular sieves to exclude moisture .
  • Add stabilizing agents like triethylamine to scavenge protons .
  • Conduct reactions at 0–4°C to slow hydrolysis kinetics .

Basic: What solvents and catalysts are most effective for coupling the sulfonamide and benzotriazine components?

Answer:
Optimal conditions derived from analogous syntheses:

• Solvents : Dichloromethane (for polar intermediates) or ethanol (for high-temperature reflux) .
• Catalysts :
  • Pd(OAc)₂ for Suzuki-Miyaura coupling (if aryl halides are present) .
  • DCC/HOBt for amide bond formation between sulfonamide and ethylamine .
• Reaction monitoring : TLC (Rf = 0.3 in EtOAc/hexane 1:1) to track progress .

Advanced: How can computational methods guide the design of analogs with improved pharmacokinetic properties?

Answer:

• Molecular docking : Predict binding affinity to targets like PARP-1 or carbonic anhydrase using AutoDock Vina .
• ADMET prediction : Tools like SwissADME to optimize logP (target 2–3) and reduce hepatotoxicity risks .
• QSAR models : Correlate substituent electronegativity with IC₅₀ values in enzyme assays .

Advanced: What experimental designs are recommended for resolving contradictory data on this compound’s metabolic stability?

Answer:
Contradictions often arise from assay variability (e.g., microsomal vs. hepatocyte models). A robust design includes:

• Split-plot factorial design : Test variables like incubation time (0–120 min), enzyme source (human vs. rat liver microsomes), and inhibitor cocktails .
• LC-MS/MS quantification : Monitor parent compound and metabolites (e.g., hydroxylated or glucuronidated derivatives) .
• Statistical analysis : ANOVA with post-hoc Tukey tests to identify significant interactions (p < 0.05) .